Cas no 1805539-32-5 (Ethyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate
• CAS No: 1805539-32-5
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4888844
• Update Time: 2025-06-30

Ethyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-2-18-9(15)4-3-5(7(10)11)12-8(14)6(4)13(16)17/h3,7H,2H2,1H3,(H,12,14)
• InChI Key： JFVDOIUSLGRJFB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=C(C(N1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 0.8
• Topological Polar Surface Area: 101

Additional information on Ethyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate

Ethyl 6-(Difluoromethyl)-2-Hydroxy-3-Nitropyridine-4-Carboxylate (CAS No. 1805539-32-5): A Multifunctional Pyridine Derivative with Emerging Applications in Medicinal Chemistry

Ethyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate (CAS No. 1805539-32-5) is a structurally unique pyridine-based ester that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound features a substituted pyridine ring with three critical functional groups: a nitro group at the C3 position, a hydroxyl group at C2, and a trifluoromethyl-substituted ethyl ester at C4. The combination of these moieties creates a versatile scaffold for the development of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

The structural framework of Ethyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate aligns with current trends in drug discovery, where fluorinated heterocycles are increasingly utilized to enhance metabolic stability and binding affinity. The presence of the nitro group introduces redox-sensitive properties, while the difluoromethyl substitution provides valuable electronic effects that can be tuned for specific pharmacological targets. These characteristics make it an attractive candidate for synthetic modifications leading to diverse therapeutic applications.

In recent years, this compound has been identified as a key intermediate in the development of next-generation kinase inhibitors. The pyridine core is a well-established motif in kinase inhibitor design, and the specific substitution pattern observed in CAS No. 1805539-32-5 allows for precise control over hydrogen bonding interactions and hydrophobic effects within ATP-binding pockets. Notably, its hydroxyl functionality enables conjugation with amino acid residues or other bioactive moieties through esterification or etherification reactions.

Synthetic approaches to this compound have evolved significantly since its initial characterization. Modern methodologies focus on efficient one-pot procedures utilizing transition-metal-catalyzed nitration techniques followed by selective esterification strategies. These advancements address traditional challenges associated with regioselective functionalization of pyridines while maintaining high yields and purity standards essential for pharmaceutical development.

The trifluoromethyl group () plays a crucial role in modulating the physicochemical properties of this molecule. Fluorochemical substitutions are known to enhance lipophilicity without significantly increasing molecular weight, an important consideration for optimizing drug-like properties according to Lipinski's Rule of Five. This feature positions Ethyl 6-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-carboxylate as an ideal starting material for creating compounds with improved cell membrane permeability.

Beyond its pharmaceutical relevance, this compound has demonstrated utility as a building block in agrochemical research programs targeting sustainable crop protection solutions. The nitro functionality can participate in various redox reactions within biological systems, while the ester group offers opportunities for prodrug development strategies that enhance delivery profiles to target tissues.

Mechanistic studies have revealed that the hydroxypyridine scaffold exhibits potential interactions with multiple protein targets through both covalent and non-covalent binding modes. Computational modeling approaches have further elucidated how the spatial arrangement of substituents influences molecular recognition processes at receptor sites, providing valuable insights for structure-based drug design initiatives.

In parallel with traditional applications, emerging research explores the use of this compound as a photoresponsive element in smart drug delivery systems. The nitro group's ability to undergo reversible redox transformations under specific light conditions opens new avenues for stimuli-responsive therapeutics that can be activated precisely at disease sites through controlled illumination protocols.

The synthesis and characterization of related derivatives have been reported in several recent publications focusing on novel anti-inflammatory agents. By systematically varying substituents on the pyridine ring or modifying the ester functionality, researchers have demonstrated significant improvements in target selectivity while minimizing off-target effects typically associated with broader-spectrum compounds.

Molecular docking simulations suggest that this compound's unique geometry allows it to adopt multiple conformations when interacting with target proteins, enhancing its potential as a lead structure for fragment-based drug discovery programs. This adaptability is particularly valuable when designing modulators against challenging targets such as protein-protein interaction interfaces or allosteric sites requiring conformational flexibility.

Cross-disciplinary research efforts have also investigated its potential role as an organocatalyst precursor in asymmetric synthesis applications. The electron-withdrawing nature of both the nitro and difluoromethyl groups contributes to creating chiral environments favorable for enantioselective transformations commonly required in natural product synthesis workflows.

The recent development of microwave-assisted synthesis protocols has further enhanced access to this compound by reducing reaction times by up to 70% compared to conventional heating methods while maintaining high stereoselectivity levels critical for producing optically pure derivatives suitable for clinical evaluation stages.

In academic settings, this molecule serves as an excellent model system for studying electronic effects on reaction mechanisms involving nucleophilic attack at electrophilic centers within heterocyclic frameworks. Its well-defined substitution pattern provides clear examples of how fluorination influences aromaticity and reactivity profiles during various transformation processes.

Preliminary toxicological assessments indicate favorable safety profiles when compared directly against similar scaffolds lacking fluorinated substitutions or nitro functionalities, suggesting that careful structural optimization can balance biological activity against cytotoxicity concerns typically associated with such reactive moieties.

Ongoing studies explore its potential as a photoaffinity labeling probe due to its ability to form stable adducts under UV irradiation conditions after appropriate derivatization steps involving photolabile protecting groups or crosslinking functionalities introduced through site-specific chemical modifications.

The integration of this compound into combinatorial chemistry approaches has enabled rapid screening campaigns targeting orphan diseases where conventional high-throughput methods often fall short due to limited sample availability or complex pathophysiological mechanisms requiring multi-target engagement strategies.

In materials science contexts, researchers are investigating its self-assembling properties when incorporated into supramolecular architectures designed for biomedical applications such as targeted drug delivery systems or biomimetic catalysts mimicking natural enzyme functions through cooperative binding interactions facilitated by its multifunctional surface features.